Cas no 2227856-53-1 (rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2227856-53-1
• MF: C₁₃H₁₅Br₂NO₂
• MW: 377.071702241898
• CID: 6320781
• PubChem ID: 165802164
• Update Time: 2025-10-24

rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate
• 2227856-53-1
• EN300-1454602

• Inchi： 1S/C13H15Br2NO2/c1-2-18-13(17)12-7-16-6-11(12)8-3-9(14)5-10(15)4-8/h3-5,11-12,16H,2,6-7H2,1H3/t11-,12+/m0/s1
• InChI Key： AWPZGNSBGMKJBB-NWDGAFQWSA-N
• SMILES： BrC1C=C(C=C(C=1)[C@@H]1CNC[C@H]1C(=O)OCC)Br

Computed Properties

• Exact Mass: 376.94490g/mol
• Monoisotopic Mass: 374.94695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate

Professional Introduction to Rac-Ethyl (3R,4S)-4-(3,5-Dibromophenyl)pyrrolidine-3-Carboxylate (CAS No. 2227856-53-1)

Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2227856-53-1, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of a pyrrolidine core appended with a carboxylate group and a 3,5-dibromophenyl moiety suggests a rich chemical space for interaction with biological targets.

The pyrrolidine ring is a common structural motif in many bioactive molecules, often found in natural products and synthetic drugs. Its flexibility and ability to adopt multiple conformations make it an ideal scaffold for designing molecules with specific biological properties. In particular, the stereochemistry of the pyrrolidine ring, as indicated by the (3R,4S) configuration in this compound, plays a crucial role in determining its biological activity. The precise arrangement of substituents around the ring can influence binding affinity and selectivity towards target proteins.

The ethyl ester group at the 3-position of the pyrrolidine ring not only contributes to the solubility of the compound but also serves as a handle for further chemical modifications. This feature is particularly valuable in drug development pipelines, where lead compounds often undergo extensive structural optimization to improve pharmacokinetic properties. The carboxylate group at the 3-position can be readily converted into other functional groups such as amides or acids, enabling the synthesis of derivatives with tailored properties.

The 4-(3,5-dibromophenyl) substituent is another key feature of this compound that warrants detailed discussion. The dibromophenyl group introduces two bromine atoms into the aromatic ring, which can serve multiple purposes in terms of biological activity and synthetic utility. Bromine atoms are known to enhance binding interactions due to their ability to form strong hydrogen bonds and participate in π-stacking interactions with biological targets. Additionally, bromine atoms are often used as handles for further functionalization via cross-coupling reactions, allowing for the introduction of diverse substituents at specific positions on the aromatic ring.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel drug candidates. Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate exemplifies how careful consideration of molecular structure can lead to compounds with enhanced biological activity. Studies have shown that compounds featuring a pyrrolidine core with appropriate substituents can exhibit potent activity against various therapeutic targets. For instance, derivatives of pyrrolidine have been reported to interact with enzymes such as kinases and G protein-coupled receptors (GPCRs), which are key players in many disease pathways.

In addition to its potential as an active pharmaceutical ingredient (API), Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple functional groups allows for diverse chemical transformations, making it a versatile building block for drug discovery efforts. Researchers can exploit the reactivity of the carboxylate group and the aromatic ring to introduce additional moieties that enhance target specificity or improve pharmacokinetic profiles.

The growing interest in fragment-based drug design has also positioned compounds like Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate as promising starting points for hit identification campaigns. Fragment-based approaches rely on identifying small molecular fragments that bind weakly to biological targets but can be optimized through iterative cycles of linking and modification. The unique structural features of this compound make it an attractive candidate for such programs, offering opportunities to develop novel therapeutics against challenging disease targets.

Furthermore, computational methods and high-throughput screening technologies have accelerated the process of identifying promising drug candidates from large libraries of compounds. Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate could be screened using these technologies to assess its binding affinity and selectivity against relevant biological targets. Computational modeling techniques such as molecular docking can provide insights into how this compound interacts with proteins at an atomic level, guiding further optimization efforts.

The synthesis of Rac-ethyl (3R,4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthesis requires careful selection of reaction conditions and protecting groups. However; advances in asymmetric synthesis have made it possible to construct complex stereocenters with high enantioselectivity; this opens up new possibilities for designing molecules with specific biological activities.

In conclusion; Rac-ethyl (3R;4S)-4-(3,5-dibromophenyl)pyrrolidine-3-carboxylate (CAS No. 2227856-53-1) is a structurally interesting compound with significant potential in pharmaceutical research; its unique combination of functional groups makes it an attractive candidate for further exploration; whether as an API or as an intermediate; this molecule exemplifies how careful molecular design can lead to novel bioactive entities; ongoing research efforts will continue to uncover new applications for this promising compound.